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Compound of Interest

Compound Name: 2,6-Dimethylcyclohexanol

Cat. No.: B1210312

An In-depth Technical Guide on 2,6-
Dimethylcyclohexanol

This technical guide provides a detailed overview of the structural formula and molecular
weight of 2,6-Dimethylcyclohexanol, a cyclic alcohol used in various chemical syntheses. The
information is tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Molecular Structure

2,6-Dimethylcyclohexanol is a cyclic alcohol characterized by a cyclohexane ring substituted
with a hydroxyl (-OH) group and two methyl (-CHs) groups at the 2 and 6 positions.[1] Its
chemical formula is CsH160.[2][3][4][5] The structure's hydrophobic cyclohexane ring makes it
soluble in organic solvents, while the hydroxyl group provides some polarity, allowing for
hydrogen bonding.[1]

The numbering of the carbon atoms in the cyclohexane ring begins at the carbon atom bonded
to the hydroxyl group (C1). The two methyl groups are located on the adjacent carbons, C2 and
C6. Due to the presence of three stereocenters on the cyclohexane ring (at positions 1, 2, and
6), 2,6-Dimethylcyclohexanol can exist as several different stereoisomers.[1][3] These
isomers arise from the different spatial arrangements of the hydroxyl and methyl groups relative
to the plane of the ring, commonly referred to as cis and trans configurations.

Below is a diagram illustrating the general chemical structure of 2,6-Dimethylcyclohexanol.
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General Structure of 2,6-Dimethylcyclohexanol
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Caption: General structure of 2,6-Dimethylcyclohexanol.
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Isomerism in 2,6-Dimethylcyclohexanol

The stereoisomers of 2,6-Dimethylcyclohexanol are primarily distinguished by the orientation
of the substituents on the cyclohexane ring. The relationship between the two methyl groups
and the hydroxyl group determines whether the isomer is cis (on the same side of the ring's
plane) or trans (on opposite sides). These orientations can be further described based on
whether the substituent is in an axial or equatorial position in the chair conformation of the
cyclohexane ring.

The logical relationship between the parent compound and its common isomers is depicted
below.

2,6-Dimethylcyclohexanol
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Caption: Isomeric relationship of 2,6-Dimethylcyclohexanol.

Quantitative Data Summary

The key chemical identifiers and molecular properties of 2,6-Dimethylcyclohexanol are
summarized in the table below. This data is essential for analytical and synthetic applications.
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Property Value Citations

Molecular Formula CsH160 2113114116171

Molecular Weight 128.21 g/mol (or 128.2120 CIEE]
g/mol )

128.21472000 g/mol [8]

128.22 g/mol [4109]

CAS Number 5337-72-4 [3][4][6][10]

IUPAC Name 2,6-dimethylcyclohexan-1-ol [31[6][10]

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 2,6-Dimethylcyclohexanol are
not available within the scope of the provided information. Such protocols would typically be
found in specific research articles or patents detailing its use or preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,6-Dimethylcyclohexanol structural formula and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210312#2-6-dimethylcyclohexanol-structural-
formula-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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